Cas no 937623-38-6 (5-(Pyrrolidin-1-yl)pyridin-2-amine)

• Product Name: 5-(Pyrrolidin-1-yl)pyridin-2-amine
• CAS No: 937623-38-6
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• MDL: MFCD09051806
• CID: 1027811
• PubChem ID: 16779314
• Update Time: 2025-05-25

5-(Pyrrolidin-1-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Pyrrolidin-1-yl)pyridin-2-amine
• 2-Pyridinamine, 5-(1-pyrrolidinyl)-
• 5-pyrrolidin-1-ylpyridin-2-amine
• SB52794
• AS-32702
• EN300-31288
• FT-0744060
• SCHEMBL13779836
• JPBRHMIVZVUWCZ-UHFFFAOYSA-N
• 5-pyrrolidin-1-ylpyridin-2-ylamine
• MFCD09051806
• AM85981
• AKOS000135128
• DTXSID30588366
• 937623-38-6

• MDL： MFCD09051806
• Inchi： 1S/C9H13N3/c10-9-4-3-8(7-11-9)12-5-1-2-6-12/h3-4,7H,1-2,5-6H2,(H2,10,11)
• InChI Key： JPBRHMIVZVUWCZ-UHFFFAOYSA-N
• SMILES： N1(C2C=NC(=CC=2)N)CCCC1

Computed Properties

• Exact Mass: 163.11100
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.15000
• LogP: 1.91020

5-(Pyrrolidin-1-yl)pyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-(Pyrrolidin-1-yl)pyridin-2-amine

Comprehensive Overview of 5-(Pyrrolidin-1-yl)pyridin-2-amine (CAS No. 937623-38-6)

5-(Pyrrolidin-1-yl)pyridin-2-amine, with the CAS number 937623-38-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine and pyrrolidine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS)-targeting agents.

In recent years, the demand for 5-(Pyrrolidin-1-yl)pyridin-2-amine has surged due to its potential applications in precision medicine and cancer therapeutics. Researchers are exploring its role in modulating protein-protein interactions, a hot topic in drug design and biomolecular engineering. The compound's amine functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening (HTS) in pharmacological studies.

From an industrial perspective, CAS 937623-38-6 is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Its purity and stability are critical for downstream applications, prompting advancements in analytical chemistry techniques like HPLC and LC-MS for quality control. Environmental and regulatory compliance also play a pivotal role in its production, aligning with global trends toward green chemistry and sustainable synthesis.

The compound's relevance extends to neurodegenerative disease research, where its heterocyclic scaffold shows promise in targeting amyloid aggregation pathways. This aligns with growing public interest in Alzheimer's and Parkinson's disease treatments, frequently searched topics in medical databases and AI-driven drug discovery platforms. Additionally, its logP and solubility profiles make it a candidate for optimizing blood-brain barrier (BBB) penetration, a key challenge in CNS drug development.

For synthetic chemists, 5-(Pyrrolidin-1-yl)pyridin-2-amine represents a strategic intermediate in constructing N-heterocycles, a class of compounds dominating FDA-approved drugs. Its compatibility with microwave-assisted synthesis and flow chemistry methods further enhances its appeal in modern process chemistry. As the pharmaceutical industry shifts toward fragment-based drug discovery (FBDD), this compound's modularity positions it as a valuable chemical probe.

In conclusion, CAS 937623-38-6 exemplifies the intersection of medicinal chemistry and materials science, addressing contemporary challenges in targeted therapy and molecular diagnostics. Its adaptability to computational modeling tools like molecular docking underscores its potential in personalized medicine, making it a compound of enduring scientific and commercial interest.